1-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2,2-dimethylpropan-1-one

• IUPAC Name: 1-[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C21H27N7O2/c1-5-30-16-8-6-15(7-9-16)28-19-17(24-25-28)18(22-14-23-19)26-10-12-27(13-11-26)20(29)21(2,3)4/h6-9,14H,5,10-13H2,1-4H3
• InChI Key: AZBPRLFHCOHDTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C(C)(C)C)N=N2
• Molecular Formula: C21H27N7O2
• Molecular Weight: 409.5 g/mol

Description

This compound is a derivative of the new ring system benzo[f]pyrimido[1,2-d][1,2,3]triazolo[1,5-a][1,4]diazepinone. It is part of a class of compounds that have been synthesized for their potential biological activities.

Synthesis Analysis

The synthesis of similar compounds has been achieved through a three-step reaction sequence. An atom-economical, one-pot, three-step cascade process engaging five reactive centers has been performed. The synthesis of a new heterocyclic system was achieved in a good yield using a retro Diels–Alder (RDA) procedure.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by 1D and 2D NMR spectroscopy and X-ray crystallography. The reaction was also performed using enantiomeric starting materials leading to enantiomeric quinazolinotriazolobenzodiazepine with an ee of 95%.

Chemical Reactions Analysis

Derivatives of the new ring system have been conveniently synthesized through a three-step reaction sequence. An atom-economical, one-pot, three-step cascade process engaging five reactive centers has been performed.

Scientific Research Applications

Anticancer Activity

Triazolothiadiazine and its derivatives, which share a similar structure to the compound , have been found to exhibit diverse pharmacological activities, including anticancer properties.

Antimicrobial Activity

. Similarly, 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine analogs have shown good activity against S. .

Analgesic and Anti-inflammatory Activity

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Antioxidant Activity

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Antiviral Activity

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Enzyme Inhibitors

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Antitubercular Agents

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LSD1 Inhibitors

The [1,2,3]triazolo[4,5-d]pyrimidine scaffold, which is similar to the compound , can be used as a template for designing new LSD1 inhibitors.

Mechanism of Action

Target of Action

The primary target of this compound is the Ubiquitin Specific Peptidase 28 (USP28) . USP28 is a deubiquitinating enzyme that plays a crucial role in various cellular processes, including cell cycle progression, DNA damage response, and chromatin remodeling .

Mode of Action

The compound binds to USP28, inhibiting its enzymatic activity . This inhibition disrupts the normal function of USP28, leading to changes in the cellular processes it regulates .

Biochemical Pathways

The inhibition of USP28 affects several biochemical pathways. For instance, it can lead to the stabilization of proteins that are normally degraded through ubiquitination, altering cell cycle progression and DNA damage response . The exact downstream effects can vary depending on the cellular context and the specific proteins involved.

Pharmacokinetics

Like other triazolopyrimidine derivatives, it is expected to have good bioavailability

Result of Action

The inhibition of USP28 by this compound can have various molecular and cellular effects. For example, it has been shown to inhibit the proliferation of cancer cells and induce apoptosis . It can also affect the cell cycle and the epithelial-mesenchymal transition (EMT) progression in cancer cells .

Future Directions

The future directions for this compound could involve further investigation into its potential as a CDK2 inhibitor. This could include more extensive biological testing and optimization of the compound’s structure to enhance its activity.